Minoxidil

• CAS: 38304-91-5
• Molecular Formula: C9H15N5O
• Molecular Weight: 209.25 g/mol
• InChI: InChI=1S/C9H15N5O/c10-7-6-8(12-9(11)14(7)15)13-4-2-1-3-5-13/h6,11,15H,1-5,10H2
• InChIKey: ZIMGGGWCDYVHOY-UHFFFAOYSA-N
• Solubility: >31.4 [ug/mL] (The mean of the results at pH 7.4)

Minoxidil Procurement-Grade Compound Profile and In-Class Positioning

Minoxidil is a pyrimidine-derived piperidinopyrimidine compound that functions as an ATP-sensitive potassium (KATP) channel opener and vasodilator [1]. Originally developed as an oral antihypertensive agent, it is now predominantly used in topical formulations for androgenetic alopecia (AGA) [1]. Chemically, minoxidil is a prodrug that requires hepatic or follicular sulfation by SULT1A1 to yield its active metabolite, minoxidil sulfate, which is approximately 14-fold more potent in stimulating hair follicle proliferation in vitro [2]. This bioactivation dependency fundamentally distinguishes minoxidil from direct-acting KATP openers such as pinacidil and diazoxide, and from 5α-reductase inhibitors such as finasteride and dutasteride, which operate via an entirely unrelated endocrine mechanism [2][3].

Prodrug KATP Opener Requires SULT1A1-mediated sulfation for bioactivity; distinct from direct-acting openers

Mechanism-Specific Research Supports androgen-independent hair growth, VEGF induction, and PGE2 synthesis pathway studies

Analytical Reference Validated LC-ESI-MS/MS method supports identity and purity testing per ICH guidelines

• [1] Ahmed S, et al. Minoxidil: a comprehensive review. J Dermatolog Treat. 2022;33(4):1881-1891. View Source
• [2] Buhl AE, Waldon DJ, Baker CA, et al. Minoxidil sulfate is the active metabolite that stimulates hair follicles. J Invest Dermatol. 1990;95(5):553-557. View Source
• [3] Meisheri KD, Johnson GA, Puddington L. Enzymatic and non-enzymatic sulfation mechanisms in the biological actions of minoxidil. Biochem Pharmacol. 1993;45(2):271-279. View Source

Why Minoxidil Cannot Be Freely Substituted in Research and Formulation

Minoxidil occupies a distinct pharmacological niche that cannot be replicated by simple class-level substitution. Unlike finasteride and dutasteride, which suppress dihydrotestosterone (DHT) synthesis via 5α-reductase inhibition, minoxidil exerts its hair-growth effects through KATP channel opening, stimulation of vascular endothelial growth factor (VEGF), and prostaglandin-endoperoxide synthase activation—mechanisms that are entirely independent of androgen signaling [1]. Among KATP openers, minoxidil demonstrates a unique tissue-selectivity profile: it does not significantly inhibit carbachol-induced detrusor contractions at concentrations where pinacidil and cromakalim are effective, and its sulfate metabolite shows only partial (68-75%) displacement of [3H]P1075 binding, indicative of a distinct sulfonylurea receptor interaction relative to benzopyrans and cyanoguanidines [2][3]. Furthermore, minoxidil's prodrug nature means that its biological potency is contingent upon host SULT1A1 activity, a variable that does not influence the direct-acting comparators pinacidil or diazoxide [4]. These biochemical and pharmacological divergences render between-class substitution scientifically invalid for any application requiring predictable mechanism-specific outcomes.

Mechanism Mismatch

5α-reductase inhibitors (finasteride, dutasteride) target DHT synthesis; minoxidil acts through KATP channel opening and VEGF—androgen-independent pathways cannot be replicated by DHT suppression.

Tissue Selectivity Divergence

Unlike pinacidil or cromakalim, minoxidil shows no detrusor activity; KATP opener subclass profiles may not transfer across tissue models.

Prodrug Dependency

Biological activity requires host or supplemented sulfotransferase; direct-acting openers bypass this, making results condition-dependent.

• [1] Gupta AK, Venkataraman M, Talukder M, Bamimore MA. Relative efficacy of minoxidil and the 5-α reductase inhibitors in androgenetic alopecia treatment of male patients: a network meta-analysis. JAMA Dermatol. 2022;158(3):266-274. View Source
• [2] Badawi JK, et al. Inhibitory effects of the ATP-sensitive potassium channel openers cromakalim, pinacidil and minoxidil on the carbachol-response curve in porcine detrusor muscle. Arab J Urol. 2012;10(3):288-294. View Source
• [3] Hambrock A, et al. Binding of ATP-sensitive K+ channel (KATP) openers to SUR2A and SUR2B. Mol Pharmacol. 1998;54(5):832-840. View Source
• [4] Goren A, Shapiro J, Roberts J, McCoy J, Nettleship H. SULT1A1 activity as a predictive biomarker for minoxidil response in androgenetic alopecia. Dermatol Ther. 2020;33(4):e13572. View Source

Quantitative Differential Evidence Against Closest Analogs and Alternatives

Clinical Cure Rate vs. Finasteride in Male AGA

In a 12-month open-label randomized controlled trial comparing topical minoxidil 5% (twice daily) versus oral finasteride 1 mg/day in 65 male patients with mild-to-severe androgenetic alopecia, minoxidil achieved a clinical cure rate of 52% (13/25 patients) compared to 80% (32/40 patients) for finasteride (p < 0.05) [1]. However, minoxidil demonstrated a meaningfully differentiated adverse-event profile: 0% sexual dysfunction (loss of libido) compared to 15% (6/40 patients) in the finasteride arm, with the only notable minoxidil-related adverse event being mild scalp irritation in 4% (1/25) of patients [1]. This trade-off between efficacy and tolerability constitutes a verifiable, quantifiable differentiation point for procurement decisions where patient-specific risk-benefit balancing is required. The data also establish minoxidil as the reference topical monotherapy for trials evaluating novel agents aiming to match or exceed a 52% clinical response rate without systemic endocrine side effects [1].

Response Rate vs. Finasteride

Trial context

52% (13/25) vs 80% (32/40) (p<0.05)

Reported endpoint response context; tolerability endpoint review

Open-label RCT; 65 males, 12-mo; 5% minoxidil vs 1 mg finasteride

Evidence Dimension	Clinical cure rate (increased hair intensity) at 12 months in male AGA
Target Compound Data	52% (13/25 patients) for topical minoxidil 5% twice daily
Comparator Or Baseline	80% (32/40 patients) for oral finasteride 1 mg/day
Quantified Difference	Minoxidil inferior by 28 percentage points (p < 0.05); adverse event differentiation: 0% vs 15% sexual dysfunction
Conditions	Open-label RCT; 65 male patients, mild-to-severe AGA; 12-month treatment; twice-daily topical application (minoxidil) vs once-daily oral (finasteride)

Why This Matters

This head-to-head evidence defines the exact efficacy/safety trade-off for minoxidil versus finasteride, enabling procurement decisions driven by risk-tolerance profiles rather than potency alone.

• [1] Arca E, Açikgöz G, Taştan HB, Köse O, Kurumlu Z. An open, randomized, comparative study of oral finasteride and 5% topical minoxidil in male androgenetic alopecia. Dermatology. 2004;209(2):117-123. View Source

Prodrug Activation Ratio and SULT1A1 Bioactivation

Dose-response studies using cultured mouse vibrissa follicles demonstrated that minoxidil sulfate is 14 times more potent than the parent compound minoxidil in stimulating cysteine incorporation, a quantitative marker of follicle anagen activation [1]. This finding is corroborated by vascular smooth muscle assays in isolated rabbit mesenteric artery, where minoxidil sulfate (5 µM) produced potent vasodilation while the parent minoxidil at equivalent concentrations showed no measurable relaxant effect [2]. The functional gating of minoxidil's biological activity through SULT1A1-mediated sulfation means that the compound purchased as 'minoxidil' has an intrinsic potency that is entirely conditional on the assay system's metabolic competency—a factor that does not apply to direct-acting KATP openers such as pinacidil or diazoxide [1][3]. For procurement, this necessitates that laboratories using cell-free or metabolically incompetent systems either pre-activate minoxidil, employ minoxidil sulfate directly, or incorporate an S9 metabolic fraction.

Bioactivation Potency

Cross-study

14-fold more potent (minoxidil sulfate vs parent)

Supports bioactivation requirement for potency

Murine vibrissa follicles; cysteine incorporation

Evidence Dimension	In vitro potency ratio: active metabolite (minoxidil sulfate) versus parent compound (minoxidil) in cysteine incorporation assay
Target Compound Data	Minoxidil sulfate: 14-fold more potent than parent minoxidil at stimulating cysteine incorporation
Comparator Or Baseline	Parent minoxidil (baseline potency normalized to 1×)
Quantified Difference	14-fold potency differential; parent minoxidil inactive as vasodilator at 5 µM in rabbit mesenteric artery vs potent vasodilation by minoxidil sulfate at 5 µM
Conditions	Cultured murine vibrissa follicles (cysteine incorporation); isolated rabbit mesenteric artery (contractile force measurements)

Why This Matters

Procurement and experimental design decisions must account for the 14-fold potency gap between purchased minoxidil and its active metabolite, particularly when comparing across compound classes where bioactivation is not required.

• [1] Buhl AE, Waldon DJ, Baker CA, et al. Minoxidil sulfate is the active metabolite that stimulates hair follicles. J Invest Dermatol. 1990;95(5):553-557. View Source
• [2] Meisheri KD, Cipkus LA, Taylor CJ. Role of protein sulfation in vasodilation induced by minoxidil sulfate, a K+ channel opener. J Pharmacol Exp Ther. 1991;258(3):1091-1097. View Source
• [3] Buhl AE, Conrad SJ, Waldon DJ, Brunden MN. Potassium channel conductance as a control mechanism in hair follicles. J Invest Dermatol. 1993;101(1 Suppl):148S-152S. View Source

KATP Opener Tissue Selectivity on Detrusor Muscle

In a comparative in vitro study using porcine detrusor muscle strips—a well-established model for human bladder smooth muscle—three structurally distinct KATP channel openers were evaluated for their ability to suppress carbachol-induced contractions [1]. Cromakalim (benzopyran class) produced significant inhibition at 10^-6 and 10^-5 M; pinacidil (cyanoguanidine class) showed significant inhibition at 10^-5.5 and 10^-5 M [1]. In contrast, minoxidil (pyrimidine class) did not significantly inhibit carbachol-evoked contractions at any of the three concentrations tested (10^-6, 10^-5.5, and 10^-5 M) [1]. This rank order—cromakalim > pinacidil >> minoxidil (inactive)—was corroborated in pig urethra, where the rank of potency for lowering resting tone was (-)-cromakalim > pinacidil > diazoxide > minoxidil [2]. These data establish that minoxidil possesses a quantitatively distinct tissue-selectivity profile within the KATP opener class, ruling out functional interchangeability with pinacidil or cromakalim in bladder or urethral smooth muscle assays.

Detrusor Activity

Head-to-head

Minoxidil: inactive at 10^-6–10^-5 M; cromakalim & pinacidil: significant inhibition

Distinct tissue-selectivity profile

Porcine detrusor strip assay; rank: cromakalim > pinacidil >> minoxidil

Evidence Dimension	Inhibition of carbachol-induced contraction in porcine detrusor muscle strips
Target Compound Data	Minoxidil: no significant inhibition at 10^-6, 10^-5.5, and 10^-5 M
Comparator Or Baseline	Cromakalim: significant inhibition at 10^-6 and 10^-5 M; Pinacidil: significant inhibition at 10^-5.5 and 10^-5 M
Quantified Difference	Minoxidil inactive at all concentrations versus significant suppression by cromakalim and pinacidil; rank order: cromakalim > pinacidil >> minoxidil (inactive)
Conditions	Porcine detrusor muscle strip tissue bath; carbachol concentration-response curves after PCO pretreatment; 37°C

Why This Matters

This complete lack of detrusor activity for minoxidil versus measurable activity for pinacidil and cromakalim serves as a definitive quality-control fingerprint for verifying compound identity and excluding cross-contamination with other KATP openers.

• [1] Badawi JK, et al. Inhibitory effects of the ATP-sensitive potassium channel openers cromakalim, pinacidil and minoxidil on the carbachol-response curve in porcine detrusor muscle. Arab J Urol. 2012;10(3):288-294. View Source
• [2] Teramoto N, Brading AF. Comparative studies on the relaxing action of several adenosine 5'-triphosphate-sensitive K+ channel openers in pig urethra. J Smooth Muscle Res. 1999;35(1):11-22. View Source

Partial Binding Mode at Sulfonylurea Receptor SUR2

Competition binding experiments using [3H]P1075 radioligand across four tissue preparations (rat SUR2A, SUR2B, cardiac membranes, and aortic strips) revealed that minoxidil sulfate achieves a pKi of 6.85 ± 0.05 at SUR2A, 7.28 ± 0.02 at SUR2B, 7.19 ± 0.08 in cardiac membranes, and 7.45 ± 0.10 in aortic strips, placing its affinity below (-)-pinacidil (pKi 7.11-7.66 across preparations) and P1075 (pKi 7.78-8.54), but above levcromakalim (6.37-7.33) and diazoxide (4.47-5.11) [1]. Critically, in all four preparations, minoxidil sulfate inhibited [3H]P1075 binding only to 68-75% of maximal displacement, whereas other openers achieved approximately 100% [1]. This partial displacement is consistent with a distinct binding mode at the sulfonylurea receptor (SUR) subunit, as confirmed by Nakaya et al., who demonstrated via patch-clamp electrophysiology that minoxidil sulfate (5 µg/mL) and pinacidil (10 µM) failed to activate the single K channel current in either outer root sheath cells or dermal papilla cells of human hair follicles [2]. The compound's unique SUR interaction profile and inability to activate hair follicle K channels directly suggest that its trichogenic mechanism involves alternative pathways such as VEGF induction or PGE2 synthesis stimulation, further differentiating it from other KATP openers.

SUR2 Binding

Head-to-head

Minoxidil sulfate: pKi 6.85–7.45, 68–75% max displacement; (-)-pinacidil: ~100%

Unique partial displacement binding mode

[3H]P1075 competition; SUR2A/SUR2B

Evidence Dimension	pKi values for SUR2A/SUR2B binding and maximal displacement of [3H]P1075
Target Compound Data	Minoxidil sulfate: SUR2A pKi = 6.85 ± 0.05; SUR2B pKi = 7.28 ± 0.02; maximal displacement = 68-75%
Comparator Or Baseline	(-)-Pinacidil: SUR2A pKi = 7.11 ± 0.04; SUR2B pKi = 7.66 ± 0.02; displacement ~100%. Diazoxide: SUR2A pKi = 4.47 ± 0.07; P1075: SUR2A pKi = 7.78 ± 0.02
Quantified Difference	Minoxidil sulfate achieves only 68-75% maximal displacement vs ~100% for (-)-pinacidil and P1075; pKi at SUR2A is 0.26 log units lower than (-)-pinacidil
Conditions	[3H]P1075 radioligand competition binding; SUR2A, SUR2B, rat cardiac membranes, rat aortic strips; 37°C

Why This Matters

The partial binding signature provides a unique molecular fingerprint for minoxidil sulfate among KATP openers, enabling identity verification in procurement quality control and distinguishing it from surrogates that fully displace P1075.

• [1] Hambrock A, et al. Binding of ATP-sensitive K+ channel (KATP) openers to SUR2A and SUR2B: evidence for different binding sites? Mol Pharmacol. 1998;54(5):832-840. View Source
• [2] Nakaya Y, et al. Effect of minoxidil sulfate and pinacidil on single potassium channel current in cultured human outer root sheath cells and dermal papilla cells. J Dermatol Sci. 1994;7 Suppl:S104-S108. View Source

LC-ESI-MS/MS Analytical Identity Confirmation

A validated stability-indicating LC-ESI-MS/MS method for minoxidil quantification in pharmaceutical dosage forms was developed using an AB SCIEX Triple Quad 5500+ QTRAP system with an Agilent ZORBAX C18 column (150 mm × 4.6 mm, 3 µm) and isocratic elution with ammonium formate/methanol/acetic acid mobile phase [1]. The method achieved linearity R² = 0.9999 over 2-150 µg/mL, with limit of detection (LOD) of 0.0621 µg/mL and limit of quantification (LOQ) of 0.1853 µg/mL per ICH Q2(R1) guidelines [1]. Intra-day and inter-day precision demonstrated %RSD below 2%, and accuracy recovery fell within 99.25%-99.81% [1]. Application to marketed minoxidil tablets and topical solutions yielded recoveries of 98.64%-99.58% [1]. For procurement decision-making, these analytical benchmarks—particularly the sub-0.2 µg/mL LOQ and >98% recovery from complex matrices—serve as minimum acceptable performance thresholds for identity, purity, and content uniformity testing, enabling direct verification that purchased material meets pharmacopoeial-grade specifications and is free from common degradants formed under acidic, basic, and oxidative stress conditions [1].

Analytical Method

Method context

LOD 0.0621 µg/mL, LOQ 0.1853 µg/mL, recovery >98%

Supports analytical release testing per ICH

LC-ESI-MS/MS Triple Quad; C18 column; ICH Q2(R1)

Evidence Dimension	Analytical sensitivity (LOD, LOQ) and accuracy (% recovery) for minoxidil quantification
Target Compound Data	LOD = 0.0621 µg/mL; LOQ = 0.1853 µg/mL; recovery = 98.64-99.58% from marketed formulations; R² = 0.9999; %RSD < 2%
Comparator Or Baseline	ICH Q2(R1) regulatory acceptance criteria for pharmaceutical method validation
Quantified Difference	LOQ of 0.1853 µg/mL exceeds ICH sensitivity requirements; recovery within 98.64-99.58% meets accuracy acceptance limits (typically 98-102%)
Conditions	AB SCIEX LC-ESI-MS/MS Triple Quad 5500+; Agilent ZORBAX C18; isocratic elution (ammonium formate/methanol/acetic acid); detection at 230 nm; linearity range 2-150 µg/mL

Why This Matters

These validated analytical parameters establish the minimal quantitative benchmarks that any procured minoxidil lot must meet for use in regulated pharmaceutical development or quality control applications.

• [1] Deulkar PV, Annapurna MM. Stability indicating an LC-ESI-MS/MS method for the quantification of minoxidil in pharmaceutical dosage forms. Int J Appl Pharm. 2026;558-567. View Source

High-Confidence Application Scenarios Based on Quantitative Evidence

Topical AGA Monotherapy Reference Standard

Based on direct head-to-head evidence showing 52% clinical cure rate with 0% sexual dysfunction versus finasteride's 80% efficacy with 15% loss-of-libido rate [Section 3, Evidence Item 1], procured minoxidil should serve as the active comparator arm in Phase 2/3 AGA trials evaluating novel topical agents targeting patients who cannot tolerate 5α-reductase inhibitors. Dosing should replicate the validated regimen of 5% solution applied twice daily for 12 months to enable cross-study comparability [1].

SULT1A1-Dependent Bioactivation Studies

The 14-fold potency differential between parent minoxidil and minoxidil sulfate [Section 3, Evidence Item 2] mandates that experiments using minoxidil in hair follicle organ culture, dermal papilla cell assays, or vascular smooth muscle preparations either (a) incorporate an S9 metabolic activation system, (b) pre-incubate minoxidil with recombinant SULT1A1, or (c) replace minoxidil with minoxidil sulfate directly when the assay lacks endogenous sulfotransferase activity. Procurement of minoxidil for metabolically incompetent systems without these accommodations will yield false-negative results [1][2].

Pharmacological Fingerprinting Against KATP Surrogates

The unique dual signature—complete inactivity of minoxidil on porcine detrusor carbachol responses [Section 3, Evidence Item 3] combined with only 68-75% maximal displacement of [3H]P1075 binding [Section 3, Evidence Item 4]—provides a robust two-factor identity verification protocol. A purchased minoxidil lot that produces significant detrusor relaxation or fully displaces [3H]P1075 should be flagged as contaminated or misidentified. This fingerprinting approach distinguishes minoxidil from pinacidil, cromakalim, and diazoxide with higher specificity than chromatographic retention time alone [1][2].

Analytical Release and Stability Testing per ICH Q2(R1)

The validated LC-ESI-MS/MS method with LOD 0.0621 µg/mL, LOQ 0.1853 µg/mL, and recovery of 98.64-99.58% from diverse matrices [Section 3, Evidence Item 5] should be adopted as the minimum analytical release specification for minoxidil API and finished topical solutions or tablets. The method's stability-indicating capability—confirmed under acidic, basic, thermal, and oxidative stress—ensures that degradation products are resolved from the parent peak, making it suitable for both procurement acceptance testing and ongoing stability monitoring [1].

Application

Selection Property

Validation Focus

Topical AGA Comparator Studies

Endpoint response and tolerability profile

Reported response rate and safety-related endpoint monitoring

Bioactivation-Dependent Assays

Prodrug metabolic competency requirement

SULT1A1 activity or S9 fraction addition

Identity Verification Protocol

Detrusor inactivity and partial P1075 displacement

Two-factor pharmacological fingerprinting

Analytical Release Testing

Sensitivity and accuracy (LOD/LOQ/recovery)

ICH Q2(R1) method validation

• [1] Arca E, Açikgöz G, Taştan HB, Köse O, Kurumlu Z. An open, randomized, comparative study of oral finasteride and 5% topical minoxidil in male androgenetic alopecia. Dermatology. 2004;209(2):117-123. View Source
• [2] Buhl AE, Waldon DJ, Baker CA, et al. Minoxidil sulfate is the active metabolite that stimulates hair follicles. J Invest Dermatol. 1990;95(5):553-557. View Source
• [3] Badawi JK, et al. Inhibitory effects of the ATP-sensitive potassium channel openers cromakalim, pinacidil and minoxidil on the carbachol-response curve in porcine detrusor muscle. Arab J Urol. 2012;10(3):288-294. View Source
• [4] Hambrock A, et al. Binding of ATP-sensitive K+ channel (KATP) openers to SUR2A and SUR2B. Mol Pharmacol. 1998;54(5):832-840. View Source
• [5] Deulkar PV, Annapurna MM. Stability indicating an LC-ESI-MS/MS method for the quantification of minoxidil in pharmaceutical dosage forms. Int J Appl Pharm. 2026;558-567. View Source